Cas no 1260934-87-9 (1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid)
1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid
- BS-3311
- STL080936
- AKOS005711977
- 1-(3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl)piperidine-4-carboxylic acid
- CS-0315213
- 1-(3-(3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxylicacid
- 1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid
- 1-{3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-pyridin-2-yl}piperidine-4-carboxylic acid
- 1-(3-(3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxylic acid
- 1-[3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]piperidine-4-carboxylic acid
- 1260934-87-9
- BBL005010
-
- MDL: MFCD18201580
- Inchi: 1S/C19H17ClN4O3/c20-14-4-1-3-13(11-14)16-22-18(27-23-16)15-5-2-8-21-17(15)24-9-6-12(7-10-24)19(25)26/h1-5,8,11-12H,6-7,9-10H2,(H,25,26)
- InChI Key: PLAZEPLTYBSDJR-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=NOC(C2=CC=CN=C2N2CCC(C(=O)O)CC2)=N1
Computed Properties
- Exact Mass: 384.0989181Da
- Monoisotopic Mass: 384.0989181Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 92.4Ų
1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C610280-5mg |
1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid |
1260934-87-9 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C610280-10mg |
1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid |
1260934-87-9 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C610280-50mg |
1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid |
1260934-87-9 | 50mg |
$ 160.00 | 2022-06-06 | ||
| Apollo Scientific | OR311000-500mg |
1-{3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid |
1260934-87-9 | 500mg |
£245.00 | 2023-09-02 | ||
| Apollo Scientific | OR311000-1g |
1-{3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid |
1260934-87-9 | 1g |
£370.00 | 2023-09-02 | ||
| Chemenu | CM491189-1g |
1-(3-(3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxylic acid |
1260934-87-9 | 97% | 1g |
$295 | 2023-02-18 | |
| Matrix Scientific | 118565-500mg |
1-{3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-pyridin-2-yl}piperidine-4-carboxylic acid, >90% |
1260934-87-9 | >90% | 500mg |
$429.00 | 2023-09-08 | |
| Matrix Scientific | 118565-1g |
1-{3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-pyridin-2-yl}piperidine-4-carboxylic acid, >90% |
1260934-87-9 | >90% | 1g |
$643.00 | 2023-09-08 | |
| Key Organics Ltd | BS-3311-50mg |
1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid |
1260934-87-9 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | BS-3311-1MG |
1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid |
1260934-87-9 | >90% | 1mg |
£37.00 | 2025-02-09 |
1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid Related Literature
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid
Comprehensive Overview of 1-{3-3-(3-Chlorophenyl)-1,2,4-Oxadiazol-5-ylpyridin-2-yl}piperidine-4-Carboxylic Acid (CAS No. 1260934-87-9)
The compound 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid (CAS No. 1260934-87-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry. Its unique oxadiazole and piperidine moieties make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets. The presence of the 3-chlorophenyl group further enhances its binding affinity, making it a subject of ongoing studies in drug discovery.
In recent years, the demand for heterocyclic compounds like 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid has surged, driven by their versatility in designing small-molecule inhibitors. This compound's oxadiazole ring is known for its stability and ability to mimic peptide bonds, which is crucial for developing enzyme inhibitors. Additionally, the piperidine-4-carboxylic acid moiety contributes to its solubility and pharmacokinetic properties, making it a valuable asset in lead optimization processes. These attributes align with current trends in precision medicine and targeted therapy, where specificity and efficacy are paramount.
One of the most frequently searched questions about this compound revolves around its synthetic route and applications in drug development. The synthesis of 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid typically involves multi-step reactions, including cyclization and coupling techniques. Researchers often explore its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to known pharmacophores. The compound's CAS No. 1260934-87-9 is frequently referenced in patents and scientific literature, highlighting its relevance in innovative therapeutics.
Another area of interest is the compound's role in neuropharmacology. The piperidine core is a common feature in many CNS-active drugs, and the incorporation of the oxadiazole ring could enhance its blood-brain barrier permeability. This makes 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid a potential candidate for treating neurological disorders, a topic that resonates with the growing focus on mental health and neurodegenerative diseases. Its mechanism of action, however, remains under investigation, with studies aiming to elucidate its interactions with neurotransmitter receptors.
From a green chemistry perspective, the synthesis and application of this compound also align with the push for sustainable drug development. Researchers are exploring eco-friendly methods to produce 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid, such as catalytic processes and solvent-free reactions. This approach not only reduces environmental impact but also improves the scalability of its production. The compound's bioisosteric properties further contribute to its appeal, as it can replace less sustainable or more toxic moieties in drug design.
In summary, 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid (CAS No. 1260934-87-9) represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of targeted therapies and neurological applications. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.
1260934-87-9 (1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)